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Compound of Interest

Compound Name: L-Tyrosine-13C9
CAS No.: 55443-60-2
Cat. No.: B3271782
Get Quote
Abstract

This guide outlines high-resolution protocols for utilizing L-Tyrosine-13C9 (U-13C9) in murine
models to quantify protein turnover rates and catecholamine neurotransmitter flux. Unlike non-
essential amino acids that suffer from extensive scrambling, Tyrosine’s metabolic stability and
distinct branching pathways—into proteome incorporation, catecholamine synthesis, and
fumarate/acetoacetate catabolism—make it a high-fidelity probe for metabolic phenotyping.
This document details experimental design, mass spectrometry transitions, and kinetic
calculations, specifically addressing the carbon-loss stoichiometry during dopamine
biosynthesis.

Metabolic Fate & Tracer Logic

L-Tyrosine-13C9 introduces a +9 Da mass shift into the free amino acid pool. Upon
administration, it follows three primary divergences. Understanding these is critical for selecting
the correct mass spectrometry transitions.

The Metabolic Fork
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e Protein Synthesis: Direct incorporation into polypeptides (Retains +9 Da).

» Catecholamine Synthesis: Hydroxylation to L-DOPA (+9 Da) followed by decarboxylation to
Dopamine. Crucial Note: Decarboxylation removes the C1 carboxyl group. If using U-13C9
Tyrosine, the resulting Dopamine will retain only 8 labeled carbons, resulting in a +8 Da shift,

not +9.

+ Catabolism: Transamination and eventual cleavage into Fumarate (TCA cycle entry) and

Acetoacetate (Ketogenesis).

Pathway Visualization

The following diagram illustrates the flow of 13C atoms and the resulting mass shifts.
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Figure 1: Metabolic fate of L-Tyrosine-13C9. Note the mass shift change from M+9 to M+8

during Dopamine synthesis due to decarboxylation.
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Protocol A: Measuring Fractional Synthesis Rate
(FSR) of Muscle Protein

This protocol uses a "Pulse-Chase" approach to determine how quickly muscle protein is being
built.

Experimental Design

e Model: C57BL/6J Mice (Age 10-12 weeks).
e Tracer: L-Tyrosine-13C9 (sterile saline solution).
» Route: Intravenous (V) Bolus Injection (Lateral Tail Vein).[1]

e Dose: 40 mg/kg body weight (Supraphysiological dose to flood the precursor pool).

Step-by-Step Workflow

o Pre-Experiment Prep: Fast mice for 4 hours to normalize basal insulin levels.

e Tracer Administration:
o Prepare 20 mg/mL L-Tyrosine-13C9 in 0.9% saline. Warm to 37°C to ensure solubility.
o Inject bolus (approx. 50-100 pL depending on weight) over 5-10 seconds.

o Tip: Record exact injection time (

e Tissue Sampling (Time Course):
o Sacrifice cohorts at

minutes.

o Rapidly harvest Gastrocnemius muscle and freeze-clamp in liquid nitrogen immediately to
stop metabolism.
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o Collect terminal blood via cardiac puncture for plasma enrichment analysis.

o Sample Processing:

o Plasma: Precipitate proteins with sulfosalicylic acid; analyze supernatant for Free Tyrosine
Enrichment (Precursor Pool).

o Muscle: Homogenize; separate supernatant (intracellular free pool) from pellet (bound
protein). Hydrolyze pellet (6N HCI, 110°C, 24h) to release bound amino acids.

Calculation (Precursor-Product Model)

Calculate FSR (%/hour) using the enrichment of the product (protein-bound) relative to the
precursor (plasma/intracellular free).[2]

 : Enrichment (Mole Percent Excess, MPE) of Tyr-13C9 in hydrolyzed muscle.

 : Average enrichment of free Tyr-13C9 in plasma/tissue fluid during the interval.

Protocol B: In Vivo Dopamine Synthesis Flux

This protocol is critical for neuropharmacology, assessing how drugs affect dopamine
production rates.

Experimental Design

o Route: Intraperitoneal (IP) Injection or Continuous IV Infusion.
e Dose: 20 mg/kg (Pulse) or 10 mg/kg/hr (Infusion).

e Inhibitor Control: Use NSD-1015 (AADC inhibitor) in a control group to accumulate L-DOPA if
measuring Tyrosine Hydroxylase activity specifically.

Mass Spectrometry Targets

Because Dopamine synthesis involves decarboxylation, the mass shift changes.
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) Parent lon Fragment
Analyte Formula Label State  Mass Shift
(Q1) (Q3)
) 191.1 - 145.1 (loss of
L-Tyrosine CI9H11NO3 U-13C9 +9 Da
200.1 COOH)
207.1 -
L-DOPA C9H11NO4 U-13C9 +9 Da 161.1
216.1
) 163.1 - 137.1 (loss of
Dopamine C8H11NO2 13C8 +8 Da
171.1 NH3)

Note: Transitions shown are approximate for positive ESI [M+H]+. Optimize on your specific

instrument.

Workflow Diagram
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Figure 2: Workflow for assessing regional brain dopamine synthesis rates.

Technical Considerations & Troubleshooting
Solubility & Stability

o L-Tyrosine is moderately soluble in water. For high-concentration stock solutions (>20 mM),
slight acidification (0.1 M HCI) or warming (37°C) facilitates dissolution.

o Storage: Store powder at room temperature, desiccated. Solutions should be prepared fresh
or stored at -20°C for <1 month.

Isotope Recycling

Unlike Leucine, Tyrosine can be synthesized from Phenylalanine. However, L-Tyrosine-13C9
is the end-product of Phenylalanine hydroxylation.[3][4] If you inject Tyr-13C9, you bypass
Phenylalanine.
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e Risk: Re-incorporation of label from protein breakdown is negligible in short-term (<2h) pulse
experiments but becomes a factor in long-term infusions.

Mass Spectrometry Interference

o Ensure chromatographic separation between Tyrosine and its isomers (e.g., o-Tyrosine, m-
Tyrosine) if oxidative stress is a variable, though these are rare in healthy tissue.

 Internal Standards: Use deuterated Tyrosine (e.g., Tyr-d4) as an internal standard for
absolute quantification, distinct from the 13C9 tracer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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metabolic-labeling-with-I-tyrosine-13c9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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